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Compound of Interest

Compound Name: Butyrylcholine iodide

Cat. No.: B146289

Audience: Researchers, scientists, and drug development professionals.

Introduction

Butyrylcholine iodide is a synthetic choline ester widely utilized as a substrate for the enzyme
butyrylcholinesterase (BChE, EC 3.1.1.8). BChE, also known as plasma cholinesterase or
pseudocholinesterase, is a serine hydrolase that plays a significant role in hydrolyzing various
choline esters and is implicated in nerve agent metabolism and neurodegenerative diseases
like Alzheimer's. The accurate preparation of butyrylcholine iodide solutions is critical for
achieving reliable and reproducible results in enzymatic assays, inhibitor screening, and kinetic
studies. This document provides detailed protocols for the preparation of stock and working
solutions of butyrylcholine iodide, emphasizing best practices for handling, storage, and
quality control. The most common application is in the colorimetric Ellman's assay, where
BChE-mediated hydrolysis of a thiocholine ester analog (like butyrylthiocholine iodide)
produces thiocholine, which reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to generate
a quantifiable yellow product.[1][2]

Properties of Butyrylcholine lodide

Proper handling and solution preparation begin with understanding the physicochemical
properties of the reagent.
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Property Value

(2-Hydroxyethyl)trimethylammonium iodide

Synonyms
butyrate, N-BUTYRYLCHOLINE IODIDE
CAS Number 2494-56-6[3]
Molecular Formula CoH20INO2[3]
Molecular Weight 301.17 g/mol [3]
White to light yellow crystalline solid or
Appearance
powder[3]
Melting Point 85-89 °C
N Water: Highly soluble (e.g., 125 mg/mL or 415
Solubility

mM)[3]. Methanol: Soluble (e.g., 1 g/10 mL).

) Store at 2-8°C or -20°C, desiccated, and
Solid Storage )
protected from light[4].

Experimental Protocols
Protocol 1: Preparation of 100 mM Aqueous Stock
Solution

This protocol describes the preparation of a high-concentration stock solution in an aqueous
solvent, which is suitable for long-term storage and subsequent dilution.

Materials and Equipment:

Butyrylcholine iodide powder

Purified, sterile water (e.g., Milli-Q or deionized)

Analytical balance

Spatula

Appropriate volumetric flask or conical tube
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» Vortex mixer and/or sonicator bath

e Micropipettes

 Sterile microcentrifuge tubes or cryovials for aliquoting
Procedure:

» Calculation: Determine the mass of butyrylcholine iodide required. To prepare 10 mL of a
100 mM stock solution:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) =0.1 mol/L x 0.01 L x 301.17 g/mol = 0.30117 g (or 301.17 mg)

e Weighing: Accurately weigh the calculated amount of butyrylcholine iodide powder and
transfer it to the volumetric flask or tube.

» Dissolution: Add approximately 80% of the final volume of purified water. Mix thoroughly
using a vortex mixer. If dissolution is slow, use an ultrasonic bath to aid the process.[3]

e Volume Adjustment: Once fully dissolved, add purified water to reach the final desired
volume.

» Aliquoting: Dispense the stock solution into small, single-use aliquots in sterile
microcentrifuge tubes or cryovials. This prevents degradation from repeated freeze-thaw
cycles.[3]

o Storage: Store the aliquots at -20°C or -80°C, protected from light.[3][4]
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N\ /Workflow: Working Solution Preparation\

/Workflowz Stock Solution Preparation

: - 1. Thaw Aliquot of
1. Weigh Butyrylcholine 100 mM Stock Solution
lodide Powder l
l 2. Calculate Dilution
2. Add Purified Water (M1V1 = M2V2)
(~80% of final volume) l
l 3. Add Stock Solution
3. Dissolve Completely to Assay Bulffer
(Vortex / Sonicate) l
l 4. Mix Gently and

4. Adjust to Final Volume Thoroughly

with Water l

5. Optional: Filter with
0.22 um Syringe Filter

5. Aliquot into
Single-Use Tubes

6. Store at -20°C or -80°C
(Protect from Light)

6. Use Freshly Prepared
Solution in Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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